bis(2,3-dibromosalicyl)fumarate
bis(2,3-dibromosalicyl)fumarate
Brand Name:
Vulcanchem
CAS No.:
106044-07-9
VCID:
VC0011275
InChI:
InChI=1S/C18H8Br4O8/c19-9-3-1-7(17(25)26)15(13(9)21)29-11(23)5-6-12(24)30-16-8(18(27)28)2-4-10(20)14(16)22/h1-6H,(H,25,26)(H,27,28)/b6-5+
SMILES:
C1=CC(=C(C(=C1C(=O)O)OC(=O)C=CC(=O)OC2=C(C=CC(=C2Br)Br)C(=O)O)Br)Br
Molecular Formula:
C18H14Br4O6-2
Molecular Weight:
671.9 g/mol
bis(2,3-dibromosalicyl)fumarate
CAS No.: 106044-07-9
Main Products
VCID: VC0011275
Molecular Formula: C18H14Br4O6-2
Molecular Weight: 671.9 g/mol
| CAS No. | 106044-07-9 |
|---|---|
| Product Name | bis(2,3-dibromosalicyl)fumarate |
| Molecular Formula | C18H14Br4O6-2 |
| Molecular Weight | 671.9 g/mol |
| IUPAC Name | 3,4-dibromo-2-[(E)-4-(2,3-dibromo-6-carboxyphenoxy)-4-oxobut-2-enoyl]oxybenzoic acid |
| Standard InChI | InChI=1S/C18H8Br4O8/c19-9-3-1-7(17(25)26)15(13(9)21)29-11(23)5-6-12(24)30-16-8(18(27)28)2-4-10(20)14(16)22/h1-6H,(H,25,26)(H,27,28)/b6-5+ |
| Standard InChIKey | UEHRKNCNWDEMQK-UHFFFAOYSA-L |
| Isomeric SMILES | C1=CC(=C(C(=C1C(=O)O)OC(=O)/C=C/C(=O)OC2=C(C=CC(=C2Br)Br)C(=O)O)Br)Br |
| SMILES | C1=CC(=C(C(=C1C(=O)O)OC(=O)C=CC(=O)OC2=C(C=CC(=C2Br)Br)C(=O)O)Br)Br |
| Canonical SMILES | C1=CC(=C(C(=C1C(=O)O)OC(=O)C=CC(=O)OC2=C(C=CC(=C2Br)Br)C(=O)O)Br)Br |
| Synonyms | 2,3-fumaryl-diaspirin bis(2,3-dibromosalicyl)fumarate PN517 compound |
| PubChem Compound | 6439059 |
| Last Modified | Nov 11 2021 |
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